Cas no 109839-75-0 (2-(2-Bromoethyl)quinoline)

• Product Name: 2-(2-Bromoethyl)quinoline
• CAS No: 109839-75-0
• MF: C₁₁H₁₀BrN
• MW: 236.107801914215
• CID: 2101332
• PubChem ID: 13900373
• Update Time: 2025-11-02

2-(2-Bromoethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethyl)quinoline
• 2-(2-Bromoethyl)quinoline

• Inchi： 1S/C11H10BrN/c12-8-7-10-6-5-9-3-1-2-4-11(9)13-10/h1-6H,7-8H2
• InChI Key： LGRIXGWEPBUFKH-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC2C=CC=CC=2N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-(2-Bromoethyl)quinoline

Recent Advances in the Study of 2-(2-Bromoethyl)quinoline (CAS: 109839-75-0) in Chemical Biology and Pharmaceutical Research

2-(2-Bromoethyl)quinoline (CAS: 109839-75-0) is a versatile chemical intermediate with significant applications in medicinal chemistry and drug discovery. Recent studies have highlighted its role as a key building block in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief provides an overview of the latest findings related to this compound, focusing on its synthetic utility, mechanism of action, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 2-(2-Bromoethyl)quinoline as a precursor in the synthesis of novel quinoline-based kinase inhibitors. The researchers utilized this compound to introduce a reactive bromoethyl side chain, which was further functionalized to target specific amino acid residues in the ATP-binding pocket of kinases. The resulting inhibitors exhibited potent activity against a range of cancer-associated kinases, with IC50 values in the low nanomolar range. This work underscores the importance of 2-(2-Bromoethyl)quinoline as a versatile scaffold in kinase inhibitor design.

In another recent investigation, 2-(2-Bromoethyl)quinoline was employed as a key intermediate in the development of antimicrobial agents. A team of researchers from the University of Cambridge reported the synthesis of a series of quinoline derivatives bearing various substituents at the 2-position, with the bromoethyl group serving as a handle for further modifications. These compounds demonstrated broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study, published in Antimicrobial Agents and Chemotherapy (2024), highlighted the potential of 2-(2-Bromoethyl)quinoline-derived compounds as novel antibiotics.

Beyond its applications in drug discovery, 2-(2-Bromoethyl)quinoline has also been investigated as a tool compound in chemical biology. A recent study in ACS Chemical Biology (2023) described its use in the development of activity-based probes for studying quinoline-binding proteins. The bromoethyl moiety was leveraged to attach fluorescent tags, enabling the visualization and quantification of target engagement in live cells. This approach provides valuable insights into the molecular mechanisms of quinoline-based therapeutics and could facilitate the discovery of new drug targets.

The synthetic accessibility of 2-(2-Bromoethyl)quinoline has also been a focus of recent research. A paper in Organic Process Research & Development (2024) presented an optimized, scalable synthesis of this compound, addressing previous challenges related to yield and purity. The new protocol employs a one-pot reaction sequence with improved atom economy and reduced environmental impact, making it more suitable for industrial-scale production. This advancement is particularly relevant given the growing demand for quinoline derivatives in pharmaceutical manufacturing.

In conclusion, recent studies have reinforced the importance of 2-(2-Bromoethyl)quinoline (CAS: 109839-75-0) as a valuable building block in medicinal chemistry and chemical biology. Its versatility in drug design, antimicrobial development, and probe synthesis makes it a compound of continued interest to researchers. Future directions may include exploring its applications in targeted drug delivery systems and as a precursor for novel heterocyclic compounds with enhanced pharmacological properties.